Cas no 1540342-18-4 (tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1540342-18-4
• MDL: MFCD23943579
• CID: 4609110
• PubChem ID: 80605458
• Update Time: 2025-06-28

tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate

• MDL： MFCD23943579
• SMILES： CC(C)(C)OC(=O)N1CC(O)(C1)C(F)F

Additional information on tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate

tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1540342-18-4): An Overview of Its Synthesis, Properties, and Applications

tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1540342-18-4) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a combination of functional groups that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate is composed of a tert-butyl ester group, a difluoromethyl substituent, and a hydroxy group attached to an azetidine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In recent years, the synthesis of tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate has been extensively studied. One notable method involves the reaction of tert-butyl azetidine-1-carboxylate with difluoroiodomethane in the presence of a suitable base. This approach has been reported to yield high purity and yield, making it a preferred method for large-scale production. The detailed synthetic pathway and optimization conditions have been published in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this area.

The physical properties of tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate are also well-documented. It is typically obtained as a white solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

The chemical reactivity of tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate is influenced by its functional groups. The tert-butyl ester group can be selectively cleaved under acidic conditions to release the corresponding carboxylic acid, which can then be further modified or conjugated to other molecules. The difluoromethyl substituent imparts unique electronic properties to the molecule, enhancing its stability and reactivity in certain chemical transformations. The hydroxy group can undergo various reactions such as etherification, esterification, and oxidation, providing multiple avenues for functionalization.

In the context of pharmaceutical research, tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate has shown promise as a building block for the synthesis of bioactive compounds. Its structural features make it suitable for incorporation into drug molecules designed to target specific biological pathways. For example, compounds derived from this intermediate have been investigated for their potential as inhibitors of enzymes involved in metabolic disorders and cancer. Recent studies have demonstrated that derivatives of tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate exhibit potent inhibitory activity against key enzymes such as dipeptidyl peptidase-4 (DPP-4) and histone deacetylases (HDACs).

The biological activity of compounds derived from tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate has been evaluated in various preclinical models. In vitro assays have shown that these derivatives can effectively modulate enzyme activity and cellular processes relevant to disease states. In vivo studies using animal models have further confirmed their therapeutic potential, with some compounds demonstrating significant efficacy in reducing disease symptoms and improving overall health outcomes.

Beyond its applications in drug discovery, tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate has also found use in other areas of chemical research. For instance, it has been employed as a chiral auxiliary in asymmetric synthesis, enabling the selective formation of enantiomerically pure products. Additionally, its unique electronic properties make it an attractive candidate for the development of new materials with tailored optical and electronic characteristics.

The environmental impact and safety profile of tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate are important considerations for its industrial use. Studies have shown that the compound is stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, appropriate safety measures should be followed during synthesis and handling to ensure worker safety and minimize potential hazards.

In conclusion, tert-butyl 3-(difluoromethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1540342-18-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an invaluable intermediate for the synthesis of bioactive molecules with therapeutic potential. Ongoing research continues to uncover new uses and properties of this compound, solidifying its importance in the field.